Cas no 39689-63-9 (2-(1H-Indol-7-yl)acetic acid)

2-(1H-Indol-7-yl)acetic acid is a versatile indole derivative with a carboxylic acid functional group at the 7-position of the indole ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its indole core structure is integral to many biologically active compounds, making it useful for drug discovery and development. The acetic acid side chain enhances reactivity, enabling further functionalization through esterification, amidation, or other coupling reactions. The product exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it a useful building block for researchers exploring indole-based chemistry.
2-(1H-Indol-7-yl)acetic acid structure
2-(1H-Indol-7-yl)acetic acid structure
Product Name:2-(1H-Indol-7-yl)acetic acid
CAS No:39689-63-9
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD09924946
CID:924822
PubChem ID:18356439
Update Time:2025-05-27

2-(1H-Indol-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Indol-7-yl)acetic acid
    • 1H-Indole-7-acetic acid
    • 1H-Indole-7-aceticacid(9CI)
    • EN300-781978
    • 39689-63-9
    • PS-18144
    • DTXSID20593065
    • indol-7-ylacetic acid
    • CS-0309807
    • 2-(1h-Indol-7-yl)aceticacid
    • F18173
    • SCHEMBL7476355
    • SY322853
    • (1H-Indol-7-yl)acetic acid
    • AKOS006314384
    • 1H-INDOL-7-YLACETIC ACID
    • A873591
    • DS-021793
    • MFCD09924946
    • MDL： MFCD09924946
    • Inchi： 1S/C10H9NO2/c12-9(13)6-8-3-1-2-7-4-5-11-10(7)8/h1-5,11H,6H2,(H,12,13)
    • InChI Key： KNSAWRXCIVESQC-UHFFFAOYSA-N
    • SMILES： OC(CC1C=CC=C2C=CNC=12)=O

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09

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2-(1H-Indol-7-yl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39689-63-9)2-(1H-Indol-7-yl)acetic acid
Order Number:A873591
Stock Status:in Stock
Quantity:250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):151.0/357.0/376.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39689-63-9)2-(1H-Indol-7-yl)acetic acid
A873591
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price ($):151.0/357.0/376.0
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